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Compound of Interest

Compound Name: (+)-Longicyclene

Cat. No.: B075017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the available scientific literature on

(+)-Longicyclene, a tetracyclic sesquiterpene. Due to the limited availability of published data

directly pertaining to (+)-Longicyclene's biological activities and detailed experimental

protocols, this guide also incorporates information on the closely related compound,

longifolene, and general methodologies in natural product research to provide a broader

context and potential avenues for future investigation.

Chemical and Physical Properties
(+)-Longicyclene is a complex chiral molecule first isolated from the essential oil of Pinus

longifolia. Its chemical and physical properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b075017?utm_src=pdf-interest
https://www.benchchem.com/product/b075017?utm_src=pdf-body
https://www.benchchem.com/product/b075017?utm_src=pdf-body
https://www.benchchem.com/product/b075017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₅H₂₄ [1]

Molecular Weight 204.35 g/mol [1]

CAS Number 1137-12-8 [1]

Appearance Liquid [1]

Boiling Point 252-254 °C (lit.) [1]

Density 0.937 g/mL at 20 °C (lit.) [1]

Refractive Index (n20/D) 1.493 (lit.) [1]

Optical Activity ([α]20/D) +32.5° ± 1° (neat) [1]
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Synthesis of (±)-Longicyclene
The first total synthesis of (±)-Longicyclene was reported by Welch and Walter in 1973. The

synthesis is a multi-step process starting from a known bicyclic ketone. While the original

publication provides a schematic overview, detailed step-by-step experimental procedures are

not readily available in publicly accessible literature. The overall synthetic scheme is presented

below.
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Total Synthesis of (±)-Longicyclene

Bicyclic Ketone Several Steps Key Aldehyde Intermediate Wittig Reaction & Hydrolysis Carboxylic Acid

Oxidation

Cyclization (±)-Longicyclene

Click to download full resolution via product page

Caption: Synthetic pathway for (±)-Longicyclene.

Spectroscopic Data
A complete set of experimentally verified 1H NMR, 13C NMR, IR, and MS spectra for (+)-
Longicyclene with full assignments is not available in the reviewed literature. Researchers are

advised to consult spectral databases such as the Natural Products Magnetic Resonance

Database (NP-MRD) for potential user-submitted data, searching by CAS number (1137-12-8)

or other identifiers.

Biological Activities (Hypothesized)
There is currently no published data on the specific biological activities of (+)-Longicyclene.

However, based on the known activities of the structurally related sesquiterpene, longifolene,

and other terpenes, it is plausible that (+)-Longicyclene may exhibit cytotoxic and

antimicrobial properties. The following table summarizes the reported activities of longifolene.
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Biological Activity
Cell Line /
Microorganism

IC₅₀ / MIC Reference

Cytotoxicity
DU-145 (Prostate

Cancer)
78.64 µg/mL [2][3]

SCC-29B (Oral

Cancer)
88.92 µg/mL [2][3]

Vero (Normal Kidney) 246.3 µg/mL [2][3]

Antimicrobial
Staphylococcus

aureus
1.95 mg/L [4]

Bacillus subtilis 1.95 mg/L [4]

Escherichia coli 7.81 mg/L [4]

Klebsiella

pneumoniae
3.91 mg/L [4]

Candida albicans 3.91 mg/L [4]

Candida tropicalis 1.95 mg/L [4]

Aspergillus niger 15.63 mg/L [4]

Note: The antimicrobial data is for an ω-aminomethyl longifolene derivative.

Proposed Experimental Workflow for Biological
Evaluation
Given the lack of direct biological data for (+)-Longicyclene, the following workflow is

proposed for its initial biological screening.
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Proposed Biological Screening Workflow for (+)-Longicyclene

(+)-Longicyclene Sample
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Caption: Proposed workflow for biological activity screening.

Experimental Protocols (General Methodologies)
The following are generalized protocols for the types of assays that would be relevant for

evaluating the biological activity of (+)-Longicyclene, based on standard practices for natural

products.

Cytotoxicity Testing: MTT Assay
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The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric

assay for assessing cell metabolic activity.[5][6]

Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and

incubate for 24 hours.

Treatment: Treat the cells with various concentrations of (+)-Longicyclene (e.g., 0.1 to 100

µM) and a vehicle control (e.g., DMSO). Incubate for 24-72 hours.

MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for

3-4 hours at 37°C.

Formazan Solubilization: Remove the medium and add 100-200 µL of a solubilization

solution (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan

crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value.

Antimicrobial Testing: Broth Microdilution for Minimum
Inhibitory Concentration (MIC)
This method determines the lowest concentration of an antimicrobial agent that inhibits the

visible growth of a microorganism.[7][8][9]

Preparation of Inoculum: Prepare a standardized microbial suspension (e.g., 0.5 McFarland

standard).

Serial Dilutions: Perform serial two-fold dilutions of (+)-Longicyclene in a suitable broth

medium in a 96-well microtiter plate. Due to the oily nature of terpenes, an emulsifying agent

like Tween 80 may be required.[7]

Inoculation: Add the standardized microbial suspension to each well. Include positive

(microbe only) and negative (broth only) controls.
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Incubation: Incubate the plates at the appropriate temperature and duration for the specific

microorganism (e.g., 37°C for 18-24 hours for bacteria).

MIC Determination: The MIC is the lowest concentration of (+)-Longicyclene at which no

visible growth of the microorganism is observed. This can be assessed visually or by

measuring the optical density at 600 nm.

Signaling Pathways
Currently, there is no information in the scientific literature regarding any signaling pathways

that are modulated by (+)-Longicyclene. Should initial biological screening reveal significant

activity, further research would be warranted to elucidate its mechanism of action.

Conclusion
(+)-Longicyclene is a structurally interesting natural product with potential for further

investigation. This guide summarizes the currently available information and highlights

significant gaps in our knowledge, particularly concerning its biological activities and the

detailed experimental procedures for its synthesis. The proposed workflows and general

protocols offer a starting point for researchers interested in exploring the therapeutic potential

of this unique sesquiterpene. Further research is essential to fully characterize (+)-
Longicyclene and to determine if it holds promise for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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